Cas no 1311147-68-8 (6-(Ethyl(methyl)amino)pyridine-3-boronic acid)

• Product Name: 6-(Ethyl(methyl)amino)pyridine-3-boronic acid
• CAS No: 1311147-68-8
• MF: C₈H₁₃BN₂O₂
• MW: 180.012021780014
• MDL: MFCD12403457
• CID: 5158798
• Update Time: 2026-03-04

6-(Ethyl(methyl)amino)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Ethyl(methyl)amino)pyridine-3-boronic acid
• [6-[ethyl(methyl)amino]pyridin-3-yl]boronic acid
• 2-(Methylethylamino)pyridine-5-boronic acid
• 6-[ethyl(methyl)amino]pyridin-3-ylboronic acid

• MDL： MFCD12403457
• Inchi： 1S/C8H13BN2O2/c1-3-11(2)8-5-4-7(6-10-8)9(12)13/h4-6,12-13H,3H2,1-2H3
• InChI Key： QGKVWUYTASLJCW-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)N(C)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Ethyl(methyl)amino)pyridine-3-boronic acid

Recent Advances in the Application of 6-(Ethyl(methyl)amino)pyridine-3-boronic acid (CAS: 1311147-68-8) in Chemical Biology and Drug Discovery

The compound 6-(Ethyl(methyl)amino)pyridine-3-boronic acid (CAS: 1311147-68-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, this molecule serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in targeted drug delivery systems and as a key intermediate in the development of kinase inhibitors.

One of the most notable advancements involves the use of 6-(Ethyl(methyl)amino)pyridine-3-boronic acid in the design of proteolysis-targeting chimeras (PROTACs). Researchers have demonstrated its efficacy in facilitating the degradation of disease-relevant proteins, particularly in oncology. The boronic acid moiety plays a pivotal role in binding to specific amino acid residues, thereby enhancing the selectivity and potency of these therapeutic agents.

In addition to its role in PROTACs, this compound has been employed in the development of fluorescent probes for real-time imaging of cellular processes. A 2023 study published in the Journal of Medicinal Chemistry showcased its utility in tracking enzyme activity within live cells, offering new insights into metabolic pathways and disease mechanisms. The study reported a high signal-to-noise ratio and minimal cytotoxicity, making it a promising tool for diagnostic applications.

Further investigations have explored the pharmacokinetic properties of 6-(Ethyl(methyl)amino)pyridine-3-boronic acid. Preclinical trials have indicated favorable bioavailability and tissue distribution profiles, suggesting its potential for oral administration in therapeutic settings. However, challenges remain in optimizing its metabolic stability, as the boronic acid group can undergo rapid conjugation in vivo.

Looking ahead, researchers are focusing on structural modifications to enhance the compound's efficacy and reduce off-target effects. Computational modeling and high-throughput screening are being leveraged to identify novel derivatives with improved binding affinities. These efforts are expected to yield next-generation therapeutics with applications in cancer, neurodegenerative diseases, and infectious diseases.

In conclusion, 6-(Ethyl(methyl)amino)pyridine-3-boronic acid (CAS: 1311147-68-8) represents a versatile and valuable tool in modern drug discovery. Its unique chemical properties and broad applicability underscore its importance in advancing both basic research and clinical applications. Continued exploration of its potential will likely uncover new opportunities for therapeutic intervention and diagnostic innovation.